Cas no 1797554-30-3 (N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide)

• Product Name: N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide
• CAS No: 1797554-30-3
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6472847
• Update Time: 2025-05-20

N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide

• Inchi： 1S/C11H16N2O3S/c1-7-4-5-9(17-7)8(16-3)6-13-11(15)10(14)12-2/h4-5,8H,6H2,1-3H3,(H,12,14)(H,13,15)
• InChI Key： JYRZFYOUGBWJEF-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC(OC)C1SC(C)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide

Introduction to N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide (CAS No. 1797554-30-3)

N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by its CAS number 1797554-30-3, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemical studies. The presence of functional groups such as methoxy and methylthiophene in its molecular structure contributes to its distinct reactivity and interaction capabilities with biological systems.

The compound's structure incorporates an oxamide moiety, which is known for its role in various biochemical pathways and its potential as a pharmacophore in medicinal chemistry. The combination of these elements makes N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide a promising candidate for further investigation in the development of novel therapeutic agents. Recent studies have highlighted the importance of such compounds in addressing complex biological challenges, particularly in the realm of inflammation and metabolic disorders.

In the context of contemporary research, N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide has been explored for its potential anti-inflammatory properties. The methylthiophene moiety, in particular, has shown promise in modulating inflammatory responses by interacting with specific enzymatic pathways. This interaction is believed to contribute to the compound's ability to reduce oxidative stress and inhibit the release of pro-inflammatory cytokines. Such mechanisms are increasingly relevant in the treatment of chronic inflammatory diseases, where traditional therapies often face limitations.

Moreover, the methoxy group within the compound's structure plays a crucial role in enhancing its solubility and bioavailability, which are critical factors for effective drug delivery. The oxamide component further contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. These attributes have positioned N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide as a valuable asset in both academic research and industrial applications.

The compound's potential extends beyond anti-inflammatory applications. Emerging research suggests that it may also exhibit properties relevant to neuroprotective and antioxidant therapies. The structural motifs present in N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide allow it to interact with various biological targets, including receptors and enzymes involved in neurodegenerative processes. This broadens its scope for therapeutic intervention, particularly in conditions where oxidative damage and inflammation play significant roles.

In addition to its pharmacological potential, N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide has been studied for its role in chemical synthesis. Its unique structure provides a scaffold for designing derivatives with enhanced functionalities. Researchers have leveraged this compound to develop novel analogs that exhibit improved pharmacokinetic profiles or targeted biological activities. Such advancements underscore the importance of foundational compounds like N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide in driving innovation across multiple disciplines.

The synthesis of N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide involves intricate organic reactions that highlight the compound's complexity. The process typically requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making it feasible to scale up for larger-scale studies and commercial applications. These improvements are crucial for translating laboratory findings into tangible benefits for patients worldwide.

The safety profile of N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide is another area of active investigation. Preliminary toxicology studies have indicated that the compound exhibits moderate toxicity at high concentrations but remains relatively stable under normal conditions. Further research is ongoing to fully characterize its safety profile and identify any potential long-term effects. This rigorous evaluation is essential for ensuring that the compound can be used safely and effectively in both clinical and industrial settings.

In conclusion, N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide (CAS No. 1797554-30-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a compelling candidate for further development. As research continues to uncover new applications and refine synthetic techniques, this compound is poised to play a vital role in addressing some of today's most pressing medical challenges.